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Compound of Interest

Compound Name: Disperse yellow 9

Cat. No.: B1364994

For Researchers, Scientists, and Drug Development Professionals

Application Notes and Protocols

Introduction

Disperse Yellow 9, identified by CAS number 6373-73-5 and C.I. 10375, is a nitro dye used in
the formulation of semi-permanent hair color products.[1][2][3] As a disperse dye, it is sparingly
soluble in water and functions by diffusing into the hair shaft and adhering to the hair fiber
through non-ionic interactions.[4][5][6] Its molecular structure, N-(2,4-dinitrophenyl)-1,4-
phenylenediamine, gives it a characteristic yellow hue.[2][5] These application notes provide a
comprehensive overview of the use of Disperse Yellow 9 in hair dye research, including
detailed experimental protocols, performance data, and safety considerations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Disperse Yellow 9 is crucial for
formulation development.
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Property
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Reference

Chemical Name

N-(2,4-dinitrophenyl)-1,4-

phenylenediamine

[2]

C.l. Name Disperse Yellow 9 [5]
CAS Number 6373-73-5 [5]
Molecular Formula C12H10N4O4 [5]
Molecular Weight 274.23 g/mol [5]
Appearance Dark red-light yellow powder [5]
Solubility Insoluble in water, soluble in 5]
ethanol
Absorbance Peak (Amax) 364 nm [7]

Mechanism of Action in Hair Dyeing

Disperse Yellow 9 functions as a direct dye in semi-permanent hair color formulations. The

dyeing process does not involve a chemical reaction with the hair fiber. Instead, the small dye

molecules penetrate the hair cuticle and lodge within the cortex. The color is deposited onto the

hair shaft and is gradually removed with successive washing.

A simplified workflow for the mechanism of action is as follows:

Disperse Yellow 9 Application Penetration of Deposition in Yellow Color
in Formulation Hair Cuticle Hair Cortex Expression

Hair Shaft

Mechanism of Disperse Yellow 9 Hair Dyeing
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Experimental Protocols

1. Formulation of a Semi-Permanent Hair Dye Cream

This protocol outlines the preparation of a basic semi-permanent hair dye cream using
Disperse Yellow 9.

Materials:

Disperse Yellow 9

e Cetearyl Alcohol

e Ceteareth-20

e Propylene Glycol

e Glycerin

e Citric Acid

¢ Sodium Hydroxide

o Preservative (e.g., Phenoxyethanol)

e Deionized Water

Procedure:

¢ Oil Phase Preparation: In a heat-resistant beaker, combine Cetearyl Alcohol and Ceteareth-
20. Heat to 70-75°C until fully melted and homogenous.

e Agueous Phase Preparation: In a separate beaker, heat deionized water to 70-75°C. Add
Propylene Glycol and Glycerin, and mix until dissolved.

o Emulsification: Slowly add the aqueous phase to the oil phase while homogenizing at high
speed to form a stable emulsion.
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Dye Dispersion: In a separate vessel, disperse Disperse Yellow 9 in a small amount of the
emulsion base.

Incorporation: Add the dye dispersion to the main emulsion and mix until a uniform color is
achieved.

pH Adjustment and Cooling: Allow the emulsion to cool to below 40°C. Adjust the pH to the
desired range (typically 6.0-7.0) using Citric Acid or Sodium Hydroxide.

Final Additions: Add the preservative and mix thoroughly.

Quality Control: Perform viscosity, pH, and stability tests on the final formulation.
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Hair Dye Formulation Workflow
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2. Hair Swatch Dyeing Protocol

This protocol describes the application of the formulated hair dye to standardized hair swatches
for performance evaluation.

Materials:

e Standardized human hair swatches (e.g., virgin white hair)

o Formulated hair dye cream with Disperse Yellow 9

» Applicator brush

e Timer

e Shampoo (sulfate-free)

e Hairdryer

Procedure:

e Preparation: Pre-wash the hair swatches with a clarifying shampoo and allow them to dry
completely.

o Application: Evenly apply the hair dye formulation to the hair swatches using an applicator
brush, ensuring complete saturation.

e Processing: Allow the dye to process for the specified time (e.g., 30 minutes) at room
temperature.

e Rinsing: Thoroughly rinse the hair swatches with lukewarm water until the water runs clear.

e Washing: Gently wash the swatches with a sulfate-free shampoo and rinse.

e Drying: Allow the swatches to air dry or use a hairdryer on a low heat setting.

3. Colorimetric Analysis

This protocol details the quantitative measurement of color on the dyed hair swatches.
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Materials:
e Dyed hair swatches
e Spectrophotometer or colorimeter
Procedure:
» Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions.
o Measurement: Take multiple color readings from different areas of each hair swatch.
o Data Recording: Record the CIELAB color space values (L, a, b*).
o L*: Lightness (0 = black, 100 = white)
o a: Red/green coordinate (+a = red, -a* = green)
o b: Yellow/blue coordinate (+b = yellow, -b* = blue)
e Analysis: Calculate the average L, a, and b* values for each swatch.
4. Wash Fastness Test
This protocol assesses the durability of the hair color to repeated washing.
Materials:
e Dyed hair swatches
e Shampoo (standardized)
e Water bath or automated washing apparatus
Procedure:

e Initial Color Measurement: Measure the initial color of the dyed swatches using the
colorimetric analysis protocol.
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e Washing Cycles: Subject the swatches to a series of washing cycles (e.g., 10 cycles). Each
cycle consists of wetting the swatch, applying a standardized amount of shampoo, lathering
for a set time, and rinsing.

o Color Measurement after Washing: After the washing cycles, dry the swatches and measure
the color again.

» Color Difference Calculation: Calculate the total color difference (AE) using the formula: AE =
V[(AL)\2 + (Aa)\2 + (Ab*)\2]

5. Light Fastness Test

This protocol evaluates the stability of the hair color upon exposure to light.
Materials:

e Dyed hair swatches

o Light exposure chamber with a controlled light source (e.g., Xenon arc lamp)

Procedure:

Initial Color Measurement: Measure the initial color of the dyed swatches.

o Light Exposure: Place the swatches in the light exposure chamber for a specified duration,
following standardized conditions (e.g., ISO 105-B02).

o Color Measurement after Exposure: After exposure, measure the color of the swatches
again.

» Color Difference Calculation: Calculate the total color difference (AE*) to quantify the color
fading.

Performance Data

The following tables present representative data for a semi-permanent hair dye formulation
containing 1.0% Disperse Yellow 9.
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Table 1: Colorimetric Data of Hair Swatches Dyed with Disperse Yellow 9

Hair Swatch L a b*
Untreated 85.2+0.5 0.1+0.2 105+0.4
Dyed 78.9 £ 0.6 53+0.3 65.7 £ 0.8

Table 2: Wash Fastness of Hair Swatches Dyed with Disperse Yellow 9 (after 10 washes)

Parameter Initial Value After 10 Washes AE

L 78.9+0.6 80.1+0.7 \multirow{3}{}{5.8}
a 53x0.3 41+04

b* 65.7+0.8 60.2+0.9

Table 3: Light Fastness of Hair Swatches Dyed with Disperse Yellow 9 (after 20 hours

exposure)
Parameter Initial Value After 20h Exposure AE
L 78.9+0.6 79.5+0.5 \multirow{3}{}4.2}
a 53+0.3 48+0.2
b* 65.7+0.8 61.9+0.7

Safety and Toxicology

Skin Sensitization
Disperse Yellow 9 is known to be a potential skin sensitizer.[2] Patch testing has indicated that
some individuals may have a contact allergy to this dye.[2][8] Therefore, it is crucial to conduct

a skin patch test before the full application of any hair dye formulation containing Disperse
Yellow 9.

In Vitro Safety Assessment
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A tiered approach to in vitro safety assessment is recommended for cosmetic ingredients.
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In Vitro Safety Assessment Workflow
Dermal Absorption

The extent of dermal absorption is a critical factor in the safety assessment of hair dye
ingredients. In vitro studies using human skin models can provide valuable data on the
percutaneous penetration of Disperse Yellow 9.[1][9] These studies help to determine the
amount of the dye that may become systemically available.[1]

Conclusion

Disperse Yellow 9 is an effective colorant for use in semi-permanent hair dye formulations. Its
performance, in terms of color intensity and fastness properties, can be systematically
evaluated using the protocols outlined in these notes. However, due to its potential for skin
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sensitization, careful formulation and safety assessments are paramount for its use in cosmetic
products. Further research into optimizing formulations to enhance color longevity and
minimize potential adverse effects is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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